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Compound of Interest

Compound Name: 2-Methyl-4-nonanol

Cat. No.: B1620210

For Researchers, Scientists, and Drug Development Professionals
December 19, 2025

This technical guide provides a comprehensive overview of the known chemical and physical
properties of 2-Methyl-4-nonanol. Due to the limited availability of published data for this
specific compound, this guide also includes detailed, generalized experimental protocols for the
determination of key chemical properties, which can be applied to 2-Methyl-4-nonanol in a
laboratory setting.

Core Chemical Identity

2-Methyl-4-nonanol is a secondary alcohol with a ten-carbon backbone. Its structure consists
of a nonane chain with a hydroxyl group at the fourth position and a methyl group at the second
position.
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Identifier Value Reference
Chemical Name 2-Methyl-4-nonanol [1]
Synonym 4-Nonanol, 2-methyl- [1]
CAS Registry Number 26533-31-3 [1]
Molecular Formula C10H220 [1]
Molecular Weight 158.2811 g/mol [1]

InChl=1S/C10H220/c1-4-5-6-

IUPAC Standard InChl 7-10(11)8-9(2)3/h9-11H,4- [1]
8H2,1-3H3
IBHHTADZYDLHPM-

IUPAC Standard InChiKey [1]

UHFFFAOYSA-N

Quantitative Physical Properties

Specific quantitative physical property data for 2-Methyl-4-nonanol is not readily available in
the public domain. The following table lists the key physical properties and notes their data
availability. For comparison, data for the related isomer, 2-Methyl-2-nonanol, is provided.
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Value for 2-Methyl-

Value for 2-Methyl-

Reference (for

Property

4-nonanol 2-nonanol (Isomer) Isomer)
- _ _ 201.3 °C at 760
Boiling Point Data not available [2]
mmHg

Melting Point Data not available -1.53 °C (estimate) [2]

Density Data not available 0.828 g/cm? [2]
Expected to be

B sparingly soluble in )
Solubility Data not available

water, soluble in

organic solvents.[3]

Refractive Index

Data not available

1.434

[2]

Flash Point

Data not available

81.1°C

[2]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of chemical

compounds.
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Spectrum Type Availability

Notes Reference

Infrared (IR) Spectrum  Available

The NIST Chemistry
WebBook provides
the gas-phase IR
spectrum.
Characteristic
absorptions for 5]
alcohols include a
strong, broad O-H
stretch around 3200-
3600 cm~tand a C-O
stretch in the 1050-

1260 cm~1 region.[4]

Mass Spectrum )
o Available
(Electron lonization)

Data is available
through the NIST
Chemistry WebBook.
Alcohols typically
[1]
undergo alpha
cleavage and
dehydration in mass

spectrometry.[6]

NMR Spectrum (*H

and 13C) available

Data not readily

The position of the -
OH proton in *H NMR
can be confirmed by a
"D20 shake"

experiment.[6]

Experimental Protocols for Property Determination

The following are generalized experimental protocols that can be used to determine the key

physical and spectroscopic properties of 2-Methyl-4-nonanol.
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Property

Experimental Protocol

Boiling Point

The boiling point can be determined using a
simple distillation apparatus.[7] The sample is
heated in a distilling flask, and the temperature
at which the vapor pressure of the liquid equals
the atmospheric pressure is recorded as the
boiling point.[7] Alternatively, a MelTemp
apparatus can be adapted for boiling point

measurement of small samples.[8]

Melting Point

For solids, the melting point is determined by
heating a small sample in a capillary tube within
a melting point apparatus.[9][10] The
temperature range from the first appearance of
liquid to the complete melting of the solid is
recorded.[9] Since 2-Methyl-4-nonanol is likely a
liquid at room temperature, this protocol would

be applicable for determining its freezing point.

Density

The density of a liquid can be measured using a
pycnometer or a vibrating tube density meter.
[11] A simpler method involves accurately
measuring the mass of a known volume of the
liquid using a balance and a graduated cylinder.
[12]

Solubility

To determine solubility, a small amount of 2-
Methyl-4-nonanol would be added to a test tube
containing a solvent (e.g., water, ethanol, diethyl
ether). The mixture is agitated, and the
miscibility is observed.[13] For quantitative
measurement, the concentration of a saturated

solution can be determined.

Refractive Index

The refractive index is measured using a
refractometer.[14][15] A few drops of the liquid
sample are placed on the prism of the
instrument, and the refractive index is read

directly, typically at a standard temperature
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(e.g., 20°C or 25°C) and wavelength (e.g., 589
nm).[16]

Flash Point

The flash point can be determined using either a
closed-cup (e.g., Pensky-Martens) or open-cup
(e.g., Cleveland) apparatus.[17] The liquid is
heated at a controlled rate, and an ignition
source is periodically passed over the surface

until a flash is observed.[18]

Infrared (IR) Spectroscopy

An IR spectrum can be obtained using a Fourier
Transform Infrared (FTIR) spectrometer.[19] A
liquid sample can be analyzed neat as a thin
film between two salt plates or by using an
Attenuated Total Reflectance (ATR) accessory.
[19][20] A background spectrum is first collected,

followed by the spectrum of the sample.[20]

Logical Workflow for Chemical Characterization

The following diagram illustrates a general workflow for the characterization of a chemical

substance like 2-Methyl-4-nonanol.
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General Workflow for Chemical Characterization
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Caption: A general workflow for the synthesis, purification, structural identification, and physical
property determination of a chemical compound.

Safety Information

While a specific Safety Data Sheet (SDS) for 2-Methyl-4-nonanol was not retrieved, general
safety precautions for similar long-chain alcohols should be observed. These compounds are
typically flammable and may cause skin and eye irritation. Appropriate personal protective
equipment (PPE), such as safety goggles, gloves, and a lab coat, should be worn when
handling. Work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1620210?utm_src=pdf-body-img
https://www.benchchem.com/product/b1620210?utm_src=pdf-body
https://www.benchchem.com/product/b1620210?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Re

°
~ (o)) )] EaN w N -

ferences

. 4-Nonanol, 2-methyl- [webbook.nist.gov]

. Page loading... [wap.guidechem.com]

. 3.2 Solubility — Introductory Organic Chemistry [openoregon.pressbooks.pub]
. orgchemboulder.com [orgchemboulder.com]

. 4-Nonanol, 2-methyl- [webbook.nist.gov]

. chem.libretexts.org [chem.libretexts.org]

Determination of Boiling Point of Organic Compounds - GeeksforGeeks

[geeksforgeeks.org]

e 8.
e O
e 10
e 11

e 12.
e 13.
e 14,
e 15.
e 16.
e 17.
e 18.
e 19.
e 20.

e TO

phillysim.org [phillysim.org]

chem.ucalgary.ca [chem.ucalgary.ca]

. westlab.com [westlab.com]

. calnesis.com [calnesis.com]

chem.libretexts.org [chem.libretexts.org]

uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

rudolphresearch.com [rudolphresearch.com]

chem.libretexts.org [chem.libretexts.org]

benchchem.com [benchchem.com]

Flammable Liquid - UN Class 3 - Prime Process Safety Center [primeprocesssafety.com]
What is Flash Point for Class 3 Flammable Liquid | Lion Technology [lion.com]
allsubjectjournal.com [allsubjectjournal.com]

aerosol.chem.uci.edu [aerosol.chem.uci.edu]

cite this document: BenchChem. [A Technical Guide to the Chemical Properties of 2-

Methyl-4-nonanol]. BenchChem, [2025]. [Online PDF]. Available at:

[ht

Disc

tps://lwww.benchchem.com/product/b1620210#2-methyl-4-nonanol-chemical-properties]

laimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22O/c1-4-5-6-7-10(11)8-9(2)3/h9-11H%2C4-8H2%2C1-3H3
https://wap.guidechem.com/dictionary/en/10297-57-1.html
https://openoregon.pressbooks.pub/introductoryorganic/chapter/solubility/
https://orgchemboulder.com/Spectroscopy/irtutor/alcoholsir.shtml
https://webbook.nist.gov/cgi/inchi?ID=C26533313&Mask=80
https://chem.libretexts.org/Courses/Martin_Luther_College/Organic_Chemistry_-_MLC/03%3A_Alcohols_Ethers_Thiols_Sulfides_and_Amines/3.01%3A_Alcohols_and_Phenols/3.1.12%3A_Spectroscopy_of_Alcohols_and_Phenols
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://phillysim.org/newmanual/exp5.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.calnesis.com/en/measurements/density-liquids/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://rudolphresearch.com/measuring-refractive-index-refractometry/
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/10%3A_Refractive_Index
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Refractive_Index_in_Chemical_Purity_Analysis_A_Technical_Guide.pdf
https://primeprocesssafety.com/flammable-liquid-flashpoint-fire-point/
https://www.lion.com/lion-news/october-2021/what-is-flash-point-for-flammable-liquids
https://www.allsubjectjournal.com/assets/archives/2025/vol12issue12/12373.pdf
https://aerosol.chem.uci.edu/AirUCI_summer/PDFs/labs/2014_FTIR_Lab.pdf
https://www.benchchem.com/product/b1620210#2-methyl-4-nonanol-chemical-properties
https://www.benchchem.com/product/b1620210#2-methyl-4-nonanol-chemical-properties
https://www.benchchem.com/product/b1620210#2-methyl-4-nonanol-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1620210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

